Cas no 112498-53-0 (1H-1,4,7-Triazonine-1-carboxaldehyde, octahydro- (9CI))

1H-1,4,7-Triazonine-1-carboxaldehyde, octahydro- (9CI) structure
112498-53-0 structure
Product Name:1H-1,4,7-Triazonine-1-carboxaldehyde, octahydro- (9CI)
CAS No:112498-53-0
MF:C7H15N3O
MW:157.213501214981
CID:129800
PubChem ID:13804826
Update Time:2025-04-19

1H-1,4,7-Triazonine-1-carboxaldehyde, octahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4,7-Triazonine-1-carboxaldehyde, octahydro- (9CI)
    • 1H-1,4,7-Triazonine-1-carboxaldehyde,octahydro-
    • 112498-53-0
    • SCHEMBL24672240
    • 1,4,7-Triazonane-1-carbaldehyde
    • Inchi: 1S/C7H15N3O/c11-7-10-5-3-8-1-2-9-4-6-10/h7-9H,1-6H2
    • InChI Key: HCJQGIXHIGWWEL-UHFFFAOYSA-N
    • SMILES: O=CN1CCNCCNCC1

Computed Properties

  • Exact Mass: 157.12165
  • Monoisotopic Mass: 157.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • PSA: 44.37
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